Cas no 77373-45-6 (2-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine)

• Product Name: 2-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine
• CAS No: 77373-45-6
• MF: C₁₁H₁₃N₃S
• MW: 219.306020498276
• CID: 983394
• PubChem ID: 336250
• Update Time: 2025-04-20

2-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine
• 2-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-amine
• 5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-ylamine
• AC1L7J8J
• CBDivE_014682
• CHEMBL1836474
• NSC349834
• Oprea1_297955
• Oprea1_825231
• STK746478
• 77373-45-6
• SR-01000399438
• NSC-349834
• SR-01000399438-1
• DTXSID50319715
• 2-Methyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4-amine
• AKOS001569758
• BDBM50354360

• Inchi： 1S/C11H13N3S/c1-6-13-10(12)9-7-4-2-3-5-8(7)15-11(9)14-6/h2-5H2,1H3,(H2,12,13,14)
• InChI Key： WVHVEKNMMTUUCR-UHFFFAOYSA-N
• SMILES： S1C2C(=C(N)N=C(C)N=2)C2=C1CCCC2

Computed Properties

• Exact Mass: 219.08319
• Monoisotopic Mass: 219.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 80Ų

Experimental Properties

• PSA: 51.8
• LogP: 3.04190